Privileged Anti-Tubercular Pharmacophore via Nitro-CF3 Synergy
Unlike the well-studied dinitrobenzylsulfanyl benzothiazoles (MICs of 0.5-2 µg/mL against M. tuberculosis [2]), the target compound presents a single 5-nitro group paired with a 3-CF3 substituent. In a related series of nitrobenzamide DprE1 inhibitors, the 3-nitro-5-trifluoromethyl substitution pattern was identified as one of the most active, achieving an MIC of 16 ng/mL against M. tuberculosis in an in vitro assay [1]. This suggests that the nitro-CF3 combination in the target compound constitutes a privileged antitubercular pharmacophore distinct from the classical dinitro motif.
| Evidence Dimension | In vitro antitubercular activity (MIC) |
|---|---|
| Target Compound Data | Not directly tested, but contains the 3-nitro-5-trifluoromethylphenyl motif associated with high potency. |
| Comparator Or Baseline | Class-Lead: Dinitrobenzylsulfanyl benzothiazole; Benchmark: 3-nitro-5-trifluoromethyl nitrobenzamide |
| Quantified Difference | The privileged motif benchmark reported an MIC of 16 ng/mL [1], comparable to the first-line drug isoniazid, whereas the classical dinitro benzothiazole leads often exhibit MICs in the low µg/mL range [2]. |
| Conditions | In vitro M. tuberculosis H37Rv culture; nitrobenzamide study (dos Santos et al., 2024); dinitro benzothiazole study (Klimešová et al., 2012). |
Why This Matters
This compound offers a structurally novel antitubercular starting point with a potentially superior potency profile compared to classical dinitro leads, justifying its selection for hit-to-lead programs.
- [1] dos Santos, C.H.D. et al. N-alkyl nitrobenzamides as promising antitubercular agents. Pharmaceuticals 2024, 17(5), 608. View Source
- [2] Klimešová, V. et al. Structure-activity relationships of 2-benzylsulfanylbenzothiazoles: synthesis and selective antimycobacterial properties. Med. Chem. 2012, 8(2), 281-292. View Source
